3-Amino-1-(5-methyl-1,2,4-oxadiazol-3-yl)urea

• IUPAC Name: 1-amino-3-(5-methyl-1,2,4-oxadiazol-3-yl)urea
• InChI: InChI=1S/C4H7N5O2/c1-2-6-3(9-11-2)7-4(10)8-5/h5H2,1H3,(H2,7,8,9,10)
• InChI Key: SXYBOFXHNNOCEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)NC(=O)NN
• Molecular Formula: C4H7N5O2
• Molecular Weight: 157.13 g/mol
• CAS RN: 1182358-62-8

Description

“3-Amino-1-(5-methyl-1,2,4-oxadiazol-3-yl)urea” is a compound that belongs to the class of heterocyclic compounds known as oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The compound was synthesized by reacting 4-amino-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at a high temperature of 180 °C. N-Trinitroethylamino derivatives and energetic salts based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which is a combination of 1,2,5- and 1,2,4-oxadizaole rings, were synthesized and fully characterized.

Molecular Structure Analysis

The molecular structure of the compound was fully characterized by multinuclear NMR spectroscopy, IR, and elemental analysis. The structures of compounds were further confirmed by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of the compound include the reaction of 4-amino-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide at a high temperature of 180 °C. This resulted in the formation of N-Trinitroethylamino derivatives and energetic salts based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan.

Physical And Chemical Properties Analysis

The compound has moderate thermal stabilities (172–246 °C, except for 3 159 °C) as determined by thermogravimetric analysis (TG) and differential scanning calorimetry (DSC). It is also insensitive towards impact (≥40.1 J) and friction (≥360 N) which were measured by standardized impact and friction tests.

Scientific Research Applications

Synthesis of 1,2,4-Oxadiazolium Salts

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Reactivity of 1,2,4-Oxadiazolium Salts

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Functionalization of 1,2,4-Oxadiazoles

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Synthesis of Indole Derivatives

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Synthesis of N-Trinitroethylamino Derivatives

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Synthesis of Energetic Salts

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Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing 1,2,4-oxadiazole rings, have been reported to exhibit various biological activities, including antibacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

It’s worth noting that compounds with similar structures have been synthesized and characterized, suggesting potential interactions with biological targets .

Result of Action

Compounds with similar structures have been reported to exhibit various biological activities .